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Compound of Interest

Compound Name: BDP-13176

Cat. No.: B15606656

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for the effective use of BDP-13176, a potent fascin 1

inhibitor. Here you will find troubleshooting guidance, frequently asked questions, and detailed

experimental protocols to ensure consistent and reliable results.

Frequently Asked Questions (FAQs)
Q1: What is BDP-13176 and what is its mechanism of action?

A1: BDP-13176 is a potent small molecule inhibitor of fascin 1, a protein involved in bundling

actin filaments.[1][2][3] Fascin 1 plays a critical role in the formation of cell protrusions like

filopodia and invadopodia, which are essential for cell migration and invasion.[3] By inhibiting

the actin-bundling activity of fascin 1, BDP-13176 can impede these processes, making it a

valuable tool for research into cancer metastasis.[1][3]

Q2: What are the key properties of BDP-13176?

A2: The key properties of BDP-13176 are summarized in the table below.
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Property Value

Target Fascin 1[1][2][3]

Binding Affinity (Kd) 90 nM[1]

IC50 240 nM[1][4]

Molecular Formula C24H22Cl2N6O2[2][4]

Molecular Weight 497.38 g/mol [4]

CAS Number 2290660-61-4[4]

Q3: How should I store and handle BDP-13176?

A3: Proper storage is crucial for maintaining the stability and activity of BDP-13176.

Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[4]

In Solvent: Prepare stock solutions in a suitable solvent like DMSO. Aliquot and store at

-80°C for up to 6 months or at -20°C for up to 1 month.[1][4] Avoid repeated freeze-thaw

cycles.

Q4: How do I prepare a stock solution of BDP-13176?

A4: For in vitro experiments, BDP-13176 can be dissolved in DMSO. For a 10 mM stock

solution, dissolve 4.97 mg of BDP-13176 in 1 mL of DMSO. Ultrasonic treatment may be

necessary to fully dissolve the compound.[4] For in vivo experiments, specific formulations with

solvents like PEG300, Tween-80, and saline are recommended.[1][4]

Troubleshooting Guide
This guide addresses common issues that may arise during experiments with BDP-13176.

Issue 1: Inconsistent or lower-than-expected potency (higher IC50).

Possible Cause 1: Compound degradation.
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Solution: Ensure that BDP-13176 powder and stock solutions are stored correctly and

within their recommended shelf life.[1][4] Prepare fresh working solutions from a new

aliquot of the stock solution for each experiment.

Possible Cause 2: Incomplete dissolution.

Solution: Visually inspect your stock solution to ensure the compound is fully dissolved.

Use of an ultrasonic bath can aid in dissolution.[4]

Possible Cause 3: Instability in cell culture media.

Solution: Some small molecules can be unstable in aqueous solutions at 37°C or may

interact with media components.[5] Minimize the pre-incubation time of the compound in

the media before adding it to the cells.

Possible Cause 4: High cell density.

Solution: An excessive number of cells can lead to a higher apparent IC50. Optimize cell

seeding density to ensure consistent results.

Issue 2: High levels of cell death or cytotoxicity observed.

Possible Cause 1: High concentration of BDP-13176.

Solution: Perform a dose-response curve to determine the optimal, non-toxic

concentration for your specific cell line. It's advisable to start with concentrations below the

reported IC50 value.[6]

Possible Cause 2: Solvent toxicity.

Solution: Ensure the final concentration of the solvent (e.g., DMSO) in the cell culture

medium is below the toxic threshold for your cell line, which is typically less than 0.1-0.5%.

[6] Always include a solvent-only control in your experiments.[6]

Possible Cause 3: Prolonged exposure.

Solution: Reduce the incubation time with the inhibitor. Determine the minimum time

required to achieve the desired biological effect.[6]
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Issue 3: Lack of a clear biological effect (e.g., no change in cell migration).

Possible Cause 1: Low expression of fascin 1 in the cell line.

Solution: Verify the expression level of fascin 1 in your chosen cell line using techniques

like Western blotting or qPCR. BDP-13176 will have a more pronounced effect in cells with

high fascin 1 expression.

Possible Cause 2: Insufficient cell permeability.

Solution: While many small molecules are cell-permeable, this can vary.[6][7] If you

suspect this is an issue, you may need to consult literature for permeability data or

consider alternative assays. A first step would be to ensure the in vitro activity of your

compound batch is as expected.

Possible Cause 3: Incorrect timing of inhibitor addition.

Solution: The inhibitor must be present to act on its target. For cell migration assays, pre-

incubating the cells with BDP-13176 before initiating the migration stimulus is often

necessary.

Signaling Pathways and Workflows
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Experimental Workflow: In Vitro Actin-Bundling Assay
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Troubleshooting Workflow for Inconsistent Results

Inconsistent Results Observed

Verify Compound Integrity:
- Storage conditions correct?

- Within shelf-life?
- Freshly prepared?

Issue Found & Corrected

Review Experimental Protocol:
- Consistent cell density?

- Correct incubation times?
- Solvent concentration <0.5%?

Compound OK

Issue Found & Corrected

Assess Cell Line:
- Fascin 1 expression level?
- Cell health and viability?

Protocol OK

Issue Found & Corrected

Optimize BDP-13176 Concentration:
- Perform dose-response curve

Cells OK

Consistent Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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